Cas no 649553-08-2 (3-(4-(Hydroxymethyl)phenoxy)phthalonitrile)

3-(4-(Hydroxymethyl)phenoxy)phthalonitrile is a specialized phthalonitrile derivative widely utilized as a key intermediate in the synthesis of phthalocyanines, a class of high-performance pigments and functional materials. Its molecular structure features a hydroxymethylphenoxy group attached to the phthalonitrile core, enhancing solubility and reactivity in various organic synthesis processes. This compound is particularly valuable in the production of asymmetrically substituted phthalocyanines, which exhibit tailored optical and electronic properties for applications in dyes, sensors, and photodynamic therapy. The hydroxymethyl group further allows for facile functionalization, enabling covalent attachment to polymers or surfaces. With high purity and stability, it serves as a reliable building block for advanced material research and industrial applications.
3-(4-(Hydroxymethyl)phenoxy)phthalonitrile structure
649553-08-2 structure
Product Name:3-(4-(Hydroxymethyl)phenoxy)phthalonitrile
CAS No:649553-08-2
MF:C15H10N2O2
MW:250.252103328705
MDL:MFCD18072455
CID:829966
PubChem ID:53439489
Update Time:2025-07-02

3-(4-(Hydroxymethyl)phenoxy)phthalonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-(4-(Hydroxymethyl)phenoxy)phthalonitrile
    • 3-[4-(hydroxymethyl)phenoxy]-1,2-Benzenedicarbonitrile
    • 3-[4-(hydroxymethyl)phenoxy]benzene-1,2-dicarbonitrile
    • 3-[4-(hydroxymethyl)phenoxy]phthalonitrile
    • DB-073556
    • AS-41263
    • OCNLKRIYTJEXPX-UHFFFAOYSA-N
    • MFCD18072455
    • 649553-08-2
    • CS-0331487
    • AKOS016008176
    • SCHEMBL3574617
    • DTXSID00701949
    • MDL： MFCD18072455
    • Inchi： 1S/C15H10N2O2/c16-8-12-2-1-3-15(14(12)9-17)19-13-6-4-11(10-18)5-7-13/h1-7,18H,10H2
    • InChI Key： OCNLKRIYTJEXPX-UHFFFAOYSA-N
    • SMILES： O(C1C=CC=C(C#N)C=1C#N)C1C=CC(CO)=CC=1

Computed Properties

  • Exact Mass: 250.074227566g/mol
  • Monoisotopic Mass: 250.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 383
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 77Ų

3-(4-(Hydroxymethyl)phenoxy)phthalonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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abcr
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3-(4-(Hydroxymethyl)phenoxy)phthalonitrile Suppliers

ASIACHEM I&E (JIANGSU) CO., LTD
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(CAS:649553-08-2)3-(4-(Hydroxymethyl)phenoxy)phthalonitrile
Order Number:AC135
Stock Status:in Stock
Quantity:25kg
Purity:98%
Pricing Information Last Updated:Monday, 18 August 2025 09:27
Price ($):discuss personally
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Amadis Chemical Company Limited
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(CAS:649553-08-2)3-(4-(Hydroxymethyl)phenoxy)phthalonitrile
Order Number:A8844
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:12
Price ($):180.0
Email:sales@amadischem.com

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ASIACHEM I&E (JIANGSU) CO., LTD
(CAS:649553-08-2)3-(4-(Hydroxymethyl)phenoxy)phthalonitrile
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Purity:98%
Quantity:25kg
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:649553-08-2)3-(4-(Hydroxymethyl)phenoxy)phthalonitrile
A8844
Purity:99%
Quantity:1g
Price ($):180.0
Email